Cas no 846584-67-6 (2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile)

• Product Name: 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile
• CAS No: 846584-67-6
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5555495
• Update Time: 2025-10-29

2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
• 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile

• Inchi： 1S/C19H15NO5/c1-22-13-4-6-16(23-2)12(9-13)10-18-19(21)15-5-3-14(24-8-7-20)11-17(15)25-18/h3-6,9-11H,8H2,1-2H3
• InChI Key： IMCLSMGJIHMFJV-UHFFFAOYSA-N
• SMILES： C(#N)COC1C=C2OC(=CC3=CC(OC)=CC=C3OC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile

Introduction to 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile (CAS No. 846584-67-6)

2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile (CAS No. 846584-67-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core and a substituted acetonitrile moiety. The compound's molecular formula is C₂₁H₁₉NO₅, and it has a molecular weight of 377.38 g/mol.

The benzofuran core is a heterocyclic aromatic ring system that is widely recognized for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the acetonitrile group in the molecule adds to its chemical versatility and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile has been the subject of extensive research due to its potential applications in the treatment of various diseases. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders, and this compound has shown promising results in preclinical studies.

A study published in the *Journal of Medicinal Chemistry* in 2021 reported that 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile exhibits high binding affinity for the serotonin transporter (SERT), which is a key target for SSRIs. The researchers found that the compound effectively inhibits serotonin reuptake with minimal side effects compared to existing SSRIs like fluoxetine and sertraline.

Beyond its potential as an SSRI, 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a need for more effective treatments with fewer side effects. A study published in *Pharmacological Research* in 2020 demonstrated that this compound significantly reduces inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action of 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile involves multiple pathways. It has been shown to modulate the activity of various enzymes and receptors involved in inflammation and neurotransmission. For instance, it can inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation. Additionally, it can interact with adenosine receptors, which play a role in modulating pain and inflammation.

In terms of pharmacokinetics, 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile exhibits favorable properties that make it suitable for oral administration. It has good bioavailability and a long half-life, which allows for once-daily dosing regimens. This is particularly advantageous for chronic conditions where patient compliance is crucial.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

The synthesis of 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile involves several steps that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 6-hydroxybenzofuran with 4-methoxybenzaldehyde followed by reaction with cyanoacetate under controlled conditions. The final product is obtained through purification techniques such as column chromatography or recrystallization.

In conclusion, 2-{(2Z)-2-(2,5-dimethoxyphenyl)methylidene-3-o xo - 9 9 - 9 - 9 - 9 - 9 - 9 - 9 - 9 - 9 - 9 - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - oxo - ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o -ox o strong > ) ac eton itr ile strong > (CAS No .846584–67–6) represents a promising lead compound in the development of novel therapeutics for various diseases . Its unique structural features , combined with its multifaceted biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing medical treatments . p > article > response >